2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
Overview
Description
2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid is a useful research compound. Its molecular formula is C20H20ClNO4 and its molecular weight is 373.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystallographic and Structural Analysis
- An x-ray crystallographic investigation was conducted on a compound related to the chemical , providing insights into its structural properties and potential applications in material science or pharmaceuticals (Kharchenko et al., 1987).
Synthesis and Chemical Properties
- Research focused on the synthesis of related fluoroquinolone-based compounds, highlighting the broader chemical family's relevance in medicinal chemistry and potential for developing new pharmaceutical agents (Patel & Patel, 2010).
- Studies on the synthesis of quinoline alkaloids, including similar compounds, shed light on the methods used to create complex structures in this chemical class, which could be crucial for drug development (Sekar & Prasad, 1998).
Catalysis and Reduction Studies
- Investigations into the catalyzed reduction of nitroarenes and azaaromatic compounds using formic acid, including related quinoline derivatives, demonstrate potential applications in industrial chemistry for the synthesis of various chemical products (Watanabe et al., 1984).
Rearrangement and Transformation Reactions
- A study described a novel rearrangement reaction converting tetrahydro-1-isoquinolinecarboxylic acids into 1-isoquinolones, indicating potential pathways for chemical transformations involving similar compounds (Vaccher et al., 1984).
Molecular Structure and Medicinal Chemistry
- Research on the molecular structures of related compounds, such as MDL27,467A hydrochloride and quinapril hydrochloride, provides insights into the conformational properties of these molecules, which is crucial for understanding their interaction with biological systems and potential therapeutic applications (Hausin & Codding, 1991).
Chiral Catalysis and Asymmetric Synthesis
- The preparation of poly[(3S)-1,2,3,4-tetrahydroisoquinoline-2,3-diylmethylene] from similar starting materials highlights the application in chiral catalysis and asymmetric synthesis, important for producing enantiomerically pure compounds in pharmaceuticals (Yamashita et al., 1983).
Properties
IUPAC Name |
2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClNO4/c1-26-14-9-7-13(8-10-14)18-17(20(24)25)15-5-2-3-6-16(15)19(23)22(18)12-4-11-21/h2-3,5-10,17-18H,4,11-12H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKUZYLRANRUHLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(C3=CC=CC=C3C(=O)N2CCCCl)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001118937 | |
Record name | 2-(3-Chloropropyl)-1,2,3,4-tetrahydro-3-(4-methoxyphenyl)-1-oxo-4-isoquinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001118937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
385383-38-0 | |
Record name | 2-(3-Chloropropyl)-1,2,3,4-tetrahydro-3-(4-methoxyphenyl)-1-oxo-4-isoquinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=385383-38-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3-Chloropropyl)-1,2,3,4-tetrahydro-3-(4-methoxyphenyl)-1-oxo-4-isoquinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001118937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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